![molecular formula C13H19N3O2S B4853530 2-butyryl-N-(4-ethoxyphenyl)hydrazinecarbothioamide](/img/structure/B4853530.png)
2-butyryl-N-(4-ethoxyphenyl)hydrazinecarbothioamide
Overview
Description
2-butyryl-N-(4-ethoxyphenyl)hydrazinecarbothioamide, also known as BEH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BEH is a hydrazinecarbothioamide derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Mechanism of Action
The mechanism of action of 2-butyryl-N-(4-ethoxyphenyl)hydrazinecarbothioamide is not fully understood, but it has been suggested to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its anti-tumor effects. This compound has also been shown to inhibit the activation of NF-κB, a transcription factor involved in the regulation of inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of the immune response. This compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are involved in the cleavage of various proteins and DNA fragmentation. This compound has also been shown to inhibit cell proliferation by arresting the cell cycle at the G1 phase. Additionally, this compound has been shown to modulate the immune response by increasing the production of cytokines and activating immune cells, such as macrophages and T cells.
Advantages and Limitations for Lab Experiments
2-butyryl-N-(4-ethoxyphenyl)hydrazinecarbothioamide has several advantages for laboratory experiments, including its low toxicity and high solubility in water and organic solvents. However, this compound also has some limitations, including its instability under acidic conditions and its potential for oxidation in the presence of air and light.
Future Directions
There are several future directions for research on 2-butyryl-N-(4-ethoxyphenyl)hydrazinecarbothioamide, including the development of more efficient synthesis methods, the investigation of its potential as a drug candidate for various diseases, and the exploration of its mechanism of action and biochemical and physiological effects. Additionally, further research is needed to determine the optimal dosage and administration of this compound for its potential therapeutic applications.
Scientific Research Applications
2-butyryl-N-(4-ethoxyphenyl)hydrazinecarbothioamide has been studied for its potential therapeutic applications, including its anti-tumor, anti-inflammatory, and anti-microbial properties. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines and inhibiting the activation of NF-κB. Additionally, this compound has been shown to have anti-microbial effects against various bacteria and fungi, including Staphylococcus aureus and Candida albicans.
properties
IUPAC Name |
1-(butanoylamino)-3-(4-ethoxyphenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2S/c1-3-5-12(17)15-16-13(19)14-10-6-8-11(9-7-10)18-4-2/h6-9H,3-5H2,1-2H3,(H,15,17)(H2,14,16,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFVPDLRAADCHMQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NNC(=S)NC1=CC=C(C=C1)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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